Cas no 62347-97-1 (Benzenemethanol, 4-(methylamino)-3-nitro-)

• Product Name: Benzenemethanol, 4-(methylamino)-3-nitro-
• CAS No: 62347-97-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD16689902
• CID: 448466
• PubChem ID: 12323420
• Update Time: 2025-04-23

Benzenemethanol, 4-(methylamino)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-(methylamino)-3-nitro-
• [4-(Methylamino)-3-nitrophenyl]methanol
• 4-(methylamino)-3-nitrobenzenemethanol
• 4-methylamino-3-nitrobenzyl alcohol
• 4-Methylamino-3-nitrobenzylalkohol
• AG-L-23885
• CTK2C1849
• N-methyl-4-hydroxymethyl-2-nitroaniline
• RP10942
• SureCN9458424
• CS-0187930
• FT-0682731
• SCHEMBL9458424
• D97588
• (4-Methylamino-3-nitrophenyl)methanol
• NE-0707
• MFCD16689902
• DTXSID70489025
• (4-(Methylamino)-3-nitrophenyl)methanol
• CQTXKCNAHJKKQU-UHFFFAOYSA-N
• 4-Methylamino-3-nitro-benzylalcohol
• 62347-97-1
• AKOS011475684
• DB-190080

• MDL： MFCD16689902
• Inchi： 1S/C8H10N2O3/c1-9-7-3-2-6(5-11)4-8(7)10(12)13/h2-4,9,11H,5H2,1H3
• InChI Key： CQTXKCNAHJKKQU-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 75.4

Benzenemethanol, 4-(methylamino)-3-nitro- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzenemethanol, 4-(methylamino)-3-nitro-

Benzenemethanol, 4-(methylamino)-3-nitro-: A Comprehensive Overview

Benzenemethanol, 4-(methylamino)-3-nitro-, also known by its CAS registry number 62347-97-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a benzene ring with a methanol group at the para position and a nitro group at the meta position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The benzene ring serves as the central framework of this compound, with the methanol group (-CH₂OH) attached at the para position (position 4) and the nitro group (-NO₂) at the meta position (position 3). This arrangement not only influences the compound's reactivity but also plays a crucial role in its ability to participate in various chemical reactions. Recent studies have highlighted the potential of Benzenemethanol, 4-(methylamino)-3-nitro- as a precursor for synthesizing advanced materials, such as conductive polymers and nanoparticles.

One of the most notable features of Benzenemethanol, 4-(methylamino)-3-nitro- is its high reactivity due to the electron-withdrawing nature of the nitro group. This property makes it an excellent candidate for use in electrophilic aromatic substitution reactions, which are fundamental in organic synthesis. Additionally, the methanol group introduces hydrophilic characteristics to the molecule, enhancing its solubility in polar solvents and facilitating its use in aqueous-based reactions.

Recent advancements in green chemistry have led to innovative methods for synthesizing Benzenemethanol, 4-(methylamino)-3-nitro-. For instance, researchers have developed catalytic systems that utilize microwave-assisted synthesis to achieve higher yields and shorter reaction times. These methods not only improve efficiency but also reduce environmental impact by minimizing waste and energy consumption.

In terms of applications, Benzenemethanol, 4-(methylamino)-3-nitro- has shown promise in the pharmaceutical industry as a building block for developing bioactive compounds. Its ability to act as a chelating agent has been leveraged in designing drugs targeting metalloenzymes and metalloproteins. Furthermore, studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, opening avenues for its use in nutraceuticals and cosmeceuticals.

The environmental impact of Benzenemethanol, 4-(methylamino)-3-nitro- has also been a focal point of recent research. Scientists have investigated its biodegradability under various conditions and found that it exhibits moderate biodegradability under aerobic conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, Benzenemethanol, 4-(methylamino)-3-nitro- (CAS No. 62347-97-1) is a multifaceted compound with immense potential across diverse industries. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related fields. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing science and technology is expected to grow significantly.